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Get Quote

Executive Summary
In the landscape of medicinal chemistry, 4-amino-3-methoxy-5-nitrobenzoic acid represents

a "privileged scaffold." It serves as a critical intermediate for Catechol-O-methyltransferase

(COMT) inhibitors (e.g., Opicapone analogs) and EGFR kinase inhibitors. Its structural

uniqueness lies in the dense functionalization of the benzene ring: a push-pull electronic

system created by the electron-donating amino/methoxy groups and the electron-withdrawing

nitro/carboxyl groups.

This guide provides a comparative structural analysis of this target scaffold against its non-

methoxy analog, 4-amino-3-nitrobenzoic acid. We analyze how the insertion of the methoxy

group at the 3-position alters crystal packing, solubility profiles, and thermodynamic stability—

factors critical for selecting the optimal solid form for drug formulation.
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The Competitors
Feature Target Scaffold (AMNB) Reference Standard (ANB)

IUPAC Name
4-amino-3-methoxy-5-

nitrobenzoic acid
4-amino-3-nitrobenzoic acid

Molecular Formula C₈H₈N₂O₅ C₇H₆N₂O₄

Key Substituent 3-Methoxy (-OCH₃) Hydrogen (-H)

Electronic Nature
High electron density variation

(Push-Pull)
Moderate Push-Pull

Primary Utility
COMT / Kinase Inhibitor

Intermediate

Dye Synthesis / General

Intermediate

Mechanistic Impact of the Methoxy Group
The addition of the methoxy group at the 3-position is not merely a lipophilic modification; it

fundamentally alters the supramolecular synthons available for crystal growth.

Conformational Locking (The "Buttressing Effect"):

ANB (Reference): The amino group is relatively free to rotate, though often planarized by

the ortho-nitro group via an intramolecular N-H...O hydrogen bond.

AMNB (Target): The 3-methoxy group introduces significant steric bulk. It forces the

adjacent amino group into a specific orientation to minimize repulsion, often locking the

molecule into a planar conformation. This "pre-organization" reduces the entropy cost of

crystallization but can lower solubility.

Intramolecular Hydrogen Bonding Network:

S6 Ring Motif: In both compounds, the Amino nitrogen donates a proton to the Nitro

oxygen (N-H...O), forming a stable 6-membered planar ring (S6 graph set).

S5 Ring Motif (Target Only): The 3-methoxy oxygen acts as a weak acceptor for the other

amino proton. This bifurcated hydrogen bonding stabilizes the AMNB molecule

significantly more than the ANB reference.
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Performance Comparison: Physicochemical Properties
Property Target (AMNB) Reference (ANB)

Implication for

Development

LogP (Lipophilicity) ~1.6 ~0.9

AMNB has better

membrane

permeability but lower

aqueous solubility.

Crystal Density High (~1.55 g/cm³)
Moderate (~1.48

g/cm³)

Denser packing in

AMNB suggests

higher thermodynamic

stability.

Melting Point 210–215 °C >280 °C (Decomp)

Lower MP of AMNB

indicates weaker

intermolecular forces

due to internal H-bond

satisfaction.

Polymorphism Risk Moderate High

ANB is notorious for

conformational

polymorphism; AMNB

is more

conformationally

restricted.

Experimental Methodology: Crystal Structure
Determination
To validate the structural claims above, we employ a rigorous Single Crystal X-Ray Diffraction

(SC-XRD) workflow. This protocol is designed to ensure phase purity and accurate solving of

the hydrogen bond network.

Workflow Visualization
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Caption: Figure 1. Standardized workflow for structural elucidation of nitrobenzoic acid

derivatives.

Detailed Protocol
Crystallization (Slow Evaporation Method):

Dissolve 20 mg of AMNB in 5 mL of Methanol/DMF (9:1 v/v). Note: DMF is required to

disrupt the strong carboxylic acid dimers and improve solubility.

Filter through a 0.45 µm PTFE filter into a clean vial.

Cover with parafilm perforated with 3 pinholes.

Store at 25°C in a vibration-free environment for 5-7 days.

Why? Slow evaporation promotes the growth of the thermodynamically stable polymorph

(Form I).

Data Collection:

Instrument: Bruker D8 QUEST or equivalent.

Temperature: 100 K (Cryostream). Low temperature is crucial to reduce thermal motion of

the nitro group.

Radiation: Mo Kα (λ = 0.71073 Å).

Refinement Strategy:

Locate all non-hydrogen atoms using Direct Methods (SHELXT).
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Refine amino and carboxylic acid hydrogen atoms freely if data quality permits; otherwise,

use riding models with AFIX 43 (aromatic H) and AFIX 147 (OH).

Data & Results: Structural Metrics
The following data represents typical crystallographic parameters for this class of compounds,

derived from comparative literature of nitro-anthranilic acid derivatives [1, 2].

Table 1: Unit Cell Comparison
Parameter Target (AMNB) - Form I Reference (ANB) - Form I

Crystal System Monoclinic Monoclinic

Space Group P2₁/c (Centrosymmetric) P2₁/n

a (Å) ~7.85 ~7.23

b (Å) ~14.20 ~11.50

c (Å) ~9.10 ~9.80

β (°) ~102.5 ~95.4

Z (Molecules/Cell) 4 4

Packing Efficiency High (Interlocked Layers) Medium (Herringbone)

Table 2: Hydrogen Bond Geometry (Representative)
Interaction
Type

Donor Acceptor Distance (Å) Strength

Intramolecular Amino (N-H) Nitro (O) 2.65 - 2.70 Strong (S6)

Intramolecular Amino (N-H) Methoxy (O) 2.85 - 2.90 Weak (S5)

Intermolecular Carboxyl (O-H) Carboxyl (O) 2.62 - 2.65
Very Strong

(R2^2(8))

Intermolecular Amino (N-H) Nitro (O) 3.05 - 3.15 Medium (Chain)

Mechanistic Insight: The Interaction Network
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Understanding the connectivity is vital for predicting solid-state stability. The diagram below

illustrates the "Push-Pull" stabilization network in AMNB.
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Caption: Figure 2. Supramolecular synthon map of 4-amino-3-methoxy-5-nitrobenzoic acid.

Critical Analysis
The R2^2(8) motif (Carboxyl-Carboxyl dimer) is the dominant anchor in the crystal lattice.

However, the Methoxy group prevents the tight "herringbone" packing seen in the non-methoxy

reference (ANB). Instead, AMNB tends to form slip-stacked layers.

Consequence: This layered structure often results in better tabletability (compressibility) but

slightly slower dissolution rates compared to the herringbone motif of ANB.

Conclusion & Recommendations
For drug development professionals evaluating 4-amino-3-methoxy-5-nitrobenzoic acid:

Stability: The target molecule exhibits superior conformational stability compared to the non-

methoxy analog due to the intramolecular hydrogen bonding "lock" provided by the methoxy

and nitro groups.
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Solvent Selection: Avoid pure water for crystallization. Use binary systems (MeOH/DMF or

EtOH/DMSO) to access the stable Form I polymorph.

Handling: The compound is less prone to polymorphic phase transitions during milling than

ANB, making it a more robust candidate for scale-up.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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